(1,3-benzodioxol-5-ylmethyl)[3-(benzyloxy)-4-methoxybenzyl]amine oxalate

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-N-[(4-methoxy-3-phenylmethoxyphenyl)methyl]methanamine;oxalic acid
• InChI: InChI=1S/C23H23NO4.C2H2O4/c1-25-20-9-7-18(11-22(20)26-15-17-5-3-2-4-6-17)13-24-14-19-8-10-21-23(12-19)28-16-27-21;3-1(4)2(5)6/h2-12,24H,13-16H2,1H3;(H,3,4)(H,5,6)
• InChI Key: ZKLQKIHPCYJKCR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNCC2=CC3=C(C=C2)OCO3)OCC4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C25H25NO8
• Molecular Weight: 467.5 g/mol

Description

(1,3-benzodioxol-5-ylmethyl)[3-(benzyloxy)-4-methoxybenzyl]amine oxalate, also known as MDMA or ecstasy, is a synthetic psychoactive drug that has been used recreationally for its euphoric effects. However, in recent years, there has been a growing interest in the scientific research application of MDMA due to its potential therapeutic benefits.

Mechanism of Action

(1,3-benzodioxol-5-ylmethyl)[3-(benzyloxy)-4-methoxybenzyl]amine oxalate acts primarily by increasing the release of serotonin, dopamine, and norepinephrine in the brain. This leads to feelings of euphoria, increased sociability, and emotional openness. (1,3-benzodioxol-5-ylmethyl)[3-(benzyloxy)-4-methoxybenzyl]amine oxalate also has effects on other neurotransmitters, such as oxytocin, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
(1,3-benzodioxol-5-ylmethyl)[3-(benzyloxy)-4-methoxybenzyl]amine oxalate has been shown to have a variety of biochemical and physiological effects, including increased heart rate and blood pressure, elevated body temperature, and changes in hormone levels. These effects can be potentially dangerous, particularly in high doses or when combined with other substances.

Advantages and Limitations for Lab Experiments

(1,3-benzodioxol-5-ylmethyl)[3-(benzyloxy)-4-methoxybenzyl]amine oxalate is a useful tool in laboratory experiments for studying the effects of serotonin and other neurotransmitters on behavior and cognition. However, its recreational use and legal status make it difficult to obtain and use in research settings. Additionally, the potential risks associated with its use must be carefully considered.

Future Directions

There are several potential future directions for research on (1,3-benzodioxol-5-ylmethyl)[3-(benzyloxy)-4-methoxybenzyl]amine oxalate, including further exploration of its therapeutic potential in the treatment of PTSD and other psychiatric disorders. Additionally, there is interest in developing safer and more effective analogs of (1,3-benzodioxol-5-ylmethyl)[3-(benzyloxy)-4-methoxybenzyl]amine oxalate for use in research and clinical settings. Finally, research is needed to better understand the long-term effects of (1,3-benzodioxol-5-ylmethyl)[3-(benzyloxy)-4-methoxybenzyl]amine oxalate use on the brain and body.

Synthesis Methods

The synthesis of (1,3-benzodioxol-5-ylmethyl)[3-(benzyloxy)-4-methoxybenzyl]amine oxalate involves several steps, including the condensation of 3,4-methylenedioxyphenyl-2-propanone with methylamine, followed by reduction and N-alkylation. The final product is obtained as an oxalate salt.

Scientific Research Applications

(1,3-benzodioxol-5-ylmethyl)[3-(benzyloxy)-4-methoxybenzyl]amine oxalate has been studied for its potential therapeutic effects in the treatment of various psychiatric disorders, including post-traumatic stress disorder (PTSD), anxiety, and depression. Studies have shown that (1,3-benzodioxol-5-ylmethyl)[3-(benzyloxy)-4-methoxybenzyl]amine oxalate-assisted psychotherapy can improve symptoms and quality of life in patients with PTSD.